Cas no 61063-11-4 (2-Amino-3-nitrobenzoic Acid Ethyl Ester)

2-Amino-3-nitrobenzoic Acid Ethyl Ester Properties

Names and Identifiers

• Benzoic acid,2-amino-3-nitro-, ethyl ester
• 2-AMINO-3-NITRO BENZOIC ACID ETHYL ESTER
• ethyl 2-amino-3-nitrobenzoate
• 2-Amino-3-nitro-benzoesaeure-aethylester
• 2-amino-3-nitro-benzoic acid ethyl ester
• AC1L96N7
• AC1Q5ATX
• Ethyl 2-amino-3-(hydroxy(oxido)amino)benzoate
• ethyl 3-nitro-2-aminobenzoate
• ethyl 3-nitroanthranilate
• NSC696044
• SureCN4728649
• NSC-696044
• AKOS007930046
• benzoic acid, 2-amino-3-nitro-, ethyl ester
• NCI60_034317
• SCHEMBL4728649
• DA-04441
• UNII-9EK8TYD2RC
• MIVXXTKDCKQHCD-UHFFFAOYSA-N
• MFCD12547156
• 61063-11-4
• CHEMBL1991708
• Ethyl 3-nitroanthranilate
• G90656
• 2-Amino-3-nitrobenzoic acid ethyl ester
• 9EK8TYD2RC
• DTXSID90209944
• ethyl 2-amino-3-nitro-benzoate
• NSC 696044
• 2-Amino-3-nitro benzoic acid ethyl ester
• EN300-6511125
• +Expand

• MDL： MFCD12547156
• InChIKey： MIVXXTKDCKQHCD-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10N2O4/c1-2-15-9(12)6-4-3-5-7(8(6)10)11(13)14/h3-5H,2,10H2,1H3
• SMILES： CCOC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 210.0641
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.06405680g/mol
• Heavy Atom Count: 15
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• LogP: 2.45810
• PSA: 95.46